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Compound of Interest

Compound Name: 5-Methylpyridin-2(1H)-one

Cat. No.: B017766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 5-
Methylpyridin-2(1H)-one, a crucial parameter for its application in pharmaceutical and

chemical research. This document details available solubility data, outlines experimental

protocols for its determination, and presents a logical workflow for solubility studies.

Introduction to 5-Methylpyridin-2(1H)-one and its
Solubility
5-Methylpyridin-2(1H)-one, also known as 5-methyl-2-pyridone, is a heterocyclic organic

compound with a molecular formula of C₆H₇NO. Its structure, featuring both a pyridine ring and

a ketone group, allows for tautomerism between the lactam (pyridinone) and lactim

(hydroxypyridine) forms. This property, along with the presence of a methyl group, influences

its polarity and, consequently, its solubility in various solvents. The solubility of an active

pharmaceutical ingredient (API) like 5-Methylpyridin-2(1H)-one is a critical factor in drug

development, impacting its bioavailability, formulation, and purification processes.

Solubility Data
A thorough review of available literature indicates a general qualitative understanding of the

solubility of 5-Methylpyridin-2(1H)-one. However, extensive quantitative data, particularly in a
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range of organic solvents at varying temperatures, is not widely published. The available

information is summarized below.

Table 1: Summary of 5-Methylpyridin-2(1H)-one Solubility

Solvent Temperature (°C) Solubility Data Type

Water 25 40 g/L Calculated

Ethanol Not Specified Soluble Qualitative

Acetone Not Specified Soluble Qualitative

Methanol Not Specified Slightly Soluble Qualitative

Dimethyl Sulfoxide

(DMSO)
Not Specified Slightly Soluble Qualitative

It is noted that the 2-hydroxy-5-methylpyridine tautomer is favored in non-polar solvents, which

may suggest a higher solubility of this form in such solvents. Conversely, the 5-methyl-2(1H)-

pyridone form is predominant in polar solvents.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is essential for process development and formulation. The

following are detailed methodologies for key experiments to quantify the solubility of 5-
Methylpyridin-2(1H)-one.

Isothermal Saturation (Shake-Flask) Method
The isothermal saturation method, commonly known as the shake-flask method, is a widely

accepted technique for determining the equilibrium solubility of a solid in a solvent.

Principle: An excess amount of the solid solute is equilibrated with a known volume of the

solvent at a constant temperature until the solution is saturated. The concentration of the solute

in the saturated solution is then determined analytically.

Apparatus:
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Constant temperature water bath or incubator with shaking capabilities

Glass vials or flasks with airtight seals

Analytical balance

Filtration device (e.g., syringe filters with appropriate membrane)

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

Procedure:

Add an excess amount of 5-Methylpyridin-2(1H)-one to a series of vials, ensuring that

undissolved solid will be present at equilibrium.

Pipette a precise volume of the desired organic solvent into each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C, 37 °C).

Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure

equilibrium is reached. The time to reach equilibrium should be established by taking

measurements at different time points until the concentration remains constant.

After equilibration, allow the vials to stand undisturbed at the set temperature for a sufficient

time to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a membrane filter (e.g., 0.45 µm PTFE) to remove any

undissolved solid particles.

Dilute the filtrate with a suitable solvent to a concentration within the analytical instrument's

linear range.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b017766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze the concentration of 5-Methylpyridin-2(1H)-one in the diluted filtrate using a

validated analytical method (e.g., UV-Vis spectrophotometry at a predetermined λmax or

HPLC).

Calculate the original concentration in the saturated solution, taking into account the dilution

factor. The solubility can be expressed in various units, such as mg/mL, g/100g , or mole

fraction.

Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining solubility,

particularly when the solute is non-volatile.

Principle: A known volume of a saturated solution is evaporated to dryness, and the mass of

the remaining solid solute is measured.

Apparatus:

Constant temperature water bath or incubator

Glass vials or flasks with airtight seals

Analytical balance

Volumetric pipette

Evaporating dish or weighing boat

Oven

Procedure:

Prepare a saturated solution of 5-Methylpyridin-2(1H)-one in the desired organic solvent

using the equilibration steps described in the isothermal saturation method (Section 3.1,

steps 1-6).

Accurately weigh a clean, dry evaporating dish (W₁).
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Carefully pipette a precise volume of the clear, saturated supernatant into the pre-weighed

evaporating dish.

Weigh the evaporating dish containing the solution (W₂).

Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent

without decomposing the solute. The temperature should be below the boiling point of the

solute and appropriate for the solvent used.

Once the solvent has completely evaporated, cool the dish in a desiccator to room

temperature.

Weigh the evaporating dish with the dry solid residue (W₃).

Repeat the drying and weighing steps until a constant weight is achieved.

Calculate the solubility using the following formulas:

Mass of solute = W₃ - W₁

Mass of solvent = W₂ - W₃

Solubility ( g/100g of solvent) = [(W₃ - W₁) / (W₂ - W₃)] * 100

Experimental Workflow and Logical Relationships
The following diagram illustrates the general workflow for determining the solubility of 5-
Methylpyridin-2(1H)-one.
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Caption: Experimental workflow for solubility determination.
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To cite this document: BenchChem. [Solubility of 5-Methylpyridin-2(1H)-one in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017766#solubility-of-5-methylpyridin-2-1h-one-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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